Cas no 96795-43-6 (Benzonitrile, 4-(dipropylamino)-)
96795-43-6 structure
Product Name:Benzonitrile, 4-(dipropylamino)-
CAS No:96795-43-6
MF:C13H18N2
MW:202.295423030853
CID:751300
PubChem ID:289710
Update Time:2025-04-19
Benzonitrile, 4-(dipropylamino)- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 4-(dipropylamino)-
- 4-(dipropylamino)Benzonitrile
- FT-0735637
- NSC-151913
- DTXSID10302567
- SCHEMBL151232
- NSC151913
- AKOS000217876
- 96795-43-6
-
- Inchi: 1S/C13H18N2/c1-3-9-15(10-4-2)13-7-5-12(11-14)6-8-13/h5-8H,3-4,9-10H2,1-2H3
- InChI Key: PYBOHBWNACIEDV-UHFFFAOYSA-N
- SMILES: N(C1C=CC(C#N)=CC=1)(CCC)CCC
Computed Properties
- Exact Mass: 202.147
- Monoisotopic Mass: 202.147
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 27Ų
Benzonitrile, 4-(dipropylamino)- Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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